N-(2,4-dichlorobenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine

• Molecular Formula: C11H13Cl2N5S
• Molecular Weight: 318.2 g/mol
• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-2-(1-methyltetrazol-5-yl)sulfanylethanamine
• InChI: InChI=1S/C11H13Cl2N5S/c1-18-11(15-16-17-18)19-5-4-14-7-8-2-3-9(12)6-10(8)13/h2-3,6,14H,4-5,7H2,1H3
• InChI Key: FUMSYMBOHPPOAK-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCNCC2=C(C=C(C=C2)Cl)Cl

Description

N-(2,4-dichlorobenzyl)-2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DMXB-A, and it is a selective agonist of the α7 nicotinic acetylcholine receptor. This receptor is known to play a critical role in cognitive function, and as such, DMXB-A has been studied for its potential use in treating a variety of cognitive disorders.

Mechanism of Action

DMXB-A is a selective agonist of the α7 nicotinic acetylcholine receptor. This receptor is known to play a critical role in cognitive function, and as such, DMXB-A has been studied for its potential use in treating a variety of cognitive disorders. The exact mechanism of action of DMXB-A is not fully understood, but it is believed to modulate the release of various neurotransmitters in the brain.
Biochemical and Physiological Effects:
DMXB-A has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters in the brain, including acetylcholine, dopamine, and glutamate. It has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages for use in lab experiments. It is a highly selective agonist of the α7 nicotinic acetylcholine receptor, which means that it can be used to study the specific effects of this receptor on cognitive function. It is also relatively easy to synthesize and purify, which makes it a convenient compound for use in lab experiments.
One limitation of DMXB-A is that it is not very stable in solution, which can make it difficult to work with in certain experiments. It also has a relatively short half-life, which means that its effects may be short-lived.

Future Directions

There are several potential future directions for research on DMXB-A. One area of interest is its potential use in treating cognitive disorders such as Alzheimer's disease and schizophrenia. It may also have potential applications in treating pain, inflammation, and other conditions.
Another potential direction for research is to further elucidate the mechanism of action of DMXB-A. This could help to identify additional potential therapeutic targets and to develop more effective treatments for cognitive disorders and other conditions.
Overall, DMXB-A is a promising compound that has the potential to be a valuable tool for scientific research. Its selective agonist activity for the α7 nicotinic acetylcholine receptor makes it a valuable compound for studying the effects of this receptor on cognitive function and other physiological processes.

Synthesis Methods

DMXB-A can be synthesized using a variety of methods, but one of the most common is the reaction of 2,4-dichlorobenzylamine with 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine. This reaction is typically carried out using a combination of organic solvents and catalysts, and the resulting product can be purified using a variety of chromatographic techniques.

Scientific Research Applications

DMXB-A has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its potential use in treating cognitive disorders such as Alzheimer's disease and schizophrenia. It has also been studied for its potential use in treating pain, inflammation, and other conditions.